Pharmacokinetics of Agelastatin A in the central nervous system
MedChemComm Pub Date: 2011-11-23 DOI: 10.1039/C1MD00240F
Abstract
Agelastatin A (AA) is an anti-neoplastic agent with anti-osteopontin (
Recommended Literature
- [1] Control of 10 nm scale cylinder orientation in self-organized sugar-based block copolymer thin films†
- [2] Comparison of atomic emission spectrometric data obtained for aluminium standard samples of different origin
- [3] Glucoraphaninhydrolysis by microbiota in the rat cecum results in sulforaphane absorption
- [4] Chemical kinetics of H-abstractions from dimethyl amine by H, CH3, OH, and HO2 radicals with multi-structural torsional anharmonicity†
- [5] Horseradish peroxidase-catalyzed polyacrylamide gels: monitoring their polymerization with BSA-stabilized gold nanoclusters and their functional validation in electrophoresis†
- [6] Curcumin micelles suppress gastric tumor cell growth by upregulating ROS generation, disrupting redox equilibrium and affecting mitochondrial bioenergetics†
- [7] Determination of cellulase colocalization on cellulose fiber with quantitative FRET measured by acceptor photobleaching and spectrally unmixing fluorescence microscopy
- [8] Direct electrochemistry and bioelectrocatalysis of horseradish peroxidase entrapped in a self-supporting nanoporous gold electrode: a new strategy to improve the orientation of immobilized enzymes†
- [9] XX.—On acetoxybenzamic acid, an isomer of hippuric acid
- [10] Insertion of pyridine into an iron–silicon bond: structure of the product Cp*(CO)Fe{η3(C,C,C)-C5H5NSiMe2NPh2}†
